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Compound of Interest

Compound Name: Chloroacetyl-L-tryptophan

CAS No.: 64709-57-5

Cat. No.: B1668788

Get Quote

Executive Summary & Chemical Profile
N-Chloroacetyl-L-tryptophan (CAS: 64709-57-5) is a critical substrate often used in the

kinetic resolution of amino acids (via Acylase I) and as a synthetic intermediate. Its stability is

compromised by two primary vectors: hydrolytic cleavage of the chloroacetyl group and

oxidative degradation of the indole moiety.

This guide provides a self-validating storage protocol designed to mitigate these risks.

Parameter Specification

Molecular Formula C₁₃H₁₃ClN₂O₃

Molecular Weight 280.71 g/mol

Primary Hazard Irritant (Skin/Eye); Light/Moisture Sensitive

Storage Class -20°C, Desiccated, Inert Atmosphere
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Core Storage Directive (The "Golden Rules")
Q: What are the absolute non-negotiable storage
conditions?
A: To guarantee integrity for >12 months, you must adhere to the "DALD" protocol:

Dry: Store over desiccant (silica gel or molecular sieves).

Atmosphere: Purge headspace with Nitrogen (N₂) or Argon (Ar).

Light: Use amber glass vials or wrap containers in aluminum foil.

Deep Freeze: Maintain at -20°C.

Q: Can I store this compound in solution?
A:No, not for long-term storage.

Risk: The electron-withdrawing chlorine atom on the acetyl group makes the amide bond

more susceptible to nucleophilic attack (hydrolysis) than a standard acetyl group.

Data: In aqueous solution (neutral pH), detectable hydrolysis occurs within days at room

temperature.

Recommendation: If solution storage is unavoidable, use DMSO (anhydrous) at -80°C for a

maximum of 6 months [1].

Troubleshooting: Degradation & Quality Control
Q: My white powder has turned faint yellow/brown. Is it
still usable?
A:Likely compromised.

Mechanism: The yellowing indicates oxidation of the indole ring, likely forming N-

formylkynurenine or other kynurenine derivatives. This is a photo-oxidative process triggered

by light and oxygen [2].
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Action: Perform HPLC or TLC. If purity is <98%, repurify or discard. The oxidation products

can inhibit enzymatic reactions (e.g., Acylase I activity).

Q: I see a new peak on my HPLC at a lower retention
time. What is it?
A: This is likely L-Tryptophan (resulting from hydrolysis) or Chloroacetic acid.

Diagnostic: L-Tryptophan is more polar than the chloroacetylated derivative.

Cause: Moisture ingress during storage or repeated freeze-thaw cycles without equilibration.

Q: How do I safely thaw the compound to prevent
condensation?
A: The "Desiccator Warm-Up" Method:

Remove the vial from -20°C.

Place it immediately inside a desiccator at room temperature.

Wait 30–60 minutes until the vial feels ambient to the touch.

Only then open the cap.

Why? Opening a cold vial in humid air causes immediate condensation on the powder,

initiating hydrolysis.

Deep Dive: Degradation Mechanisms
Understanding why the compound degrades allows for better experimental design. The

diagram below illustrates the two competing degradation pathways.

Visualization: Degradation Pathways[2]
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Figure 1: Dual degradation pathways showing hydrolytic cleavage (producing free L-Trp) and

oxidative ring opening (producing colored kynurenine derivatives).

Standard Operating Procedure (SOP): Long-Term
Banking
Objective: To bank N-Chloroacetyl-L-tryptophan for >1 year without degradation.
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Step Action Technical Rationale

1. Aliquoting

Divide bulk powder into single-

use aliquots (e.g., 100mg) in

amber glass vials.

Prevents repeated freeze-thaw

cycles which introduce

moisture.

2. Inerting

Gently flow Nitrogen or Argon

gas into the vial for 10-15

seconds before capping.

Displaces oxygen to prevent

indole oxidation [3].

3. Sealing
Cap tightly and wrap the neck

with Parafilm M®.

Creates a secondary moisture

barrier.

4. Secondary Containment

Place vials inside a resealable

bag containing a silica gel

packet.

Scavenges any moisture that

permeates the bag.

5. Storage Store at -20°C.

Lowers kinetic energy, slowing

both hydrolysis and oxidation

rates.

Visualization: Storage Workflow
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Figure 2: Step-by-step workflow for receiving and banking chemical stock to ensure maximum

shelf-life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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